2-(4-fluorophenyl)-N-(4-nitrobenzyl)ethanamine

• IUPAC Name: 2-(4-fluorophenyl)-N-[(4-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C15H15FN2O2/c16-14-5-1-12(2-6-14)9-10-17-11-13-3-7-15(8-4-13)18(19)20/h1-8,17H,9-11H2
• InChI Key: YPXJMSHPWWJFJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNCC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C15H15FN2O2
• DSSTOX Substance ID: DTXSID60366356
• Molecular Weight: 274.29 g/mol
• CAS RN: 355383-13-0

Description

2-(4-fluorophenyl)-N-(4-nitrobenzyl)ethanamine, also known as 4-Fluoroamphetamine (4-FA), is a synthetic designer drug that belongs to the amphetamine class of compounds. It is a potent stimulant that has gained popularity in recent years due to its recreational use. However, its potential for abuse and adverse health effects have raised concerns among researchers and regulatory authorities.

Mechanism of Action

The mechanism of action of 4-FA involves the inhibition of the reuptake of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which produces a stimulant effect. It also has a weak affinity for the sigma-1 receptor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The use of 4-FA has been associated with a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep disturbances. It can also cause euphoria, increased sociability, and heightened sensory perception.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FA in lab experiments is its high potency and selectivity for specific neurotransmitter systems. This makes it a useful tool for investigating the role of these systems in the brain. However, its potential for abuse and adverse health effects means that caution should be exercised when handling and administering it.

Future Directions

There are several potential future directions for research on 4-FA. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and other mood disorders. Another direction is the investigation of its long-term effects on the brain and the development of strategies to mitigate any adverse effects. Finally, further research is needed to understand the mechanisms underlying its psychoactive effects and to develop safer and more effective alternatives.

Scientific Research Applications

4-FA has been used in scientific research to investigate its pharmacological properties and potential therapeutic applications. Studies have shown that it has a high affinity for the serotonin transporter and can induce the release of serotonin, dopamine, and norepinephrine in the brain. This makes it a potential candidate for the treatment of depression and other mood disorders.